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Compound of Interest

Compound Name: 3-Nitrobenzophenone

Cat. No.: B1329437

For Immediate Implementation: This document provides critical safety and logistical protocols
for the handling and disposal of 3-Nitrobenzophenone. Adherence to these procedures is
mandatory for all laboratory personnel to ensure a safe working environment and regulatory
compliance.

Hazard and Exposure Summary

3-Nitrobenzophenone is a hazardous chemical that poses significant risks upon exposure. It
is classified as a skin, eye, and respiratory irritant. All handling procedures must be conducted
with the appropriate personal protective equipment and engineering controls to minimize
exposure.

Quantitative Data Summary
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Property Value Source
Chemical Name 3-Nitrobenzophenone -
CAS Number 2243-80-3 -
Molecular Formula C13H9NO3 --INVALID-LINK--
Physical State Solid, Powder --INVALID-LINK--
H315: Causes skin
irritationH319: Causes serious
GHS Hazard Statements --INVALID-LINK--

eye irritationH335: May cause

respiratory irritation

Occupational Exposure Limit
(OEL)

Not Established

--INVALID-LINK--, --INVALID-
LINK--

Personal Protective Equipment (PPE) Protocol

All personnel handling 3-Nitrobenzophenone must use the following PPE. This equipment

should be donned before entering the designated handling area and removed before exiting.

PPE Category

Specification

Rationale

Hand Protection

Butyl Rubber Gloves

Provides superior protection

against nitro-compounds.

Eye and Face Protection

Chemical Safety Goggles and
a Face Shield

Protects against splashes and

airborne particles.

Respiratory Protection

Air-Purifying Respirator with
Organic Vapor (OV) Cartridge
and a P100 Particulate Filter

Protects against inhalation of
harmful vapors and fine dust

particles.

Body Protection

Chemical-Resistant Laboratory
Coat

Provides a barrier against skin

contact.

Operational Plan: Step-by-Step Handling Procedure
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This section outlines the mandatory, sequential steps for the safe handling of 3-
Nitrobenzophenone.

3.1. Preparation and Engineering Controls

Designated Area: All work with 3-Nitrobenzophenone must be conducted in a designated
area within a certified chemical fume hood.

Fume Hood Verification: Ensure the fume hood is functioning correctly and the airflow is
adequate before commencing any work.

Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, containers,
etc.) and have them readily available inside the fume hood to minimize movement in and out
of the controlled area.

3.2. Weighing and Transfer

Tare Container: Place a tared weigh boat or container on the analytical balance inside the
fume hood.

Dispense Slowly: Carefully and slowly dispense the 3-Nitrobenzophenone powder to avoid
generating dust.

Seal Container: Immediately after weighing, securely seal the container of 3-
Nitrobenzophenone.

Transfer to Reaction: If transferring to a reaction vessel, do so carefully within the fume hood
to prevent spills.

3.3. Post-Handling

o Decontamination: Decontaminate all surfaces and equipment that came into contact with 3-
Nitrobenzophenone using an appropriate solvent (e.g., ethanol or acetone) and absorbent
pads.

o Waste Segregation: All contaminated materials (weigh boats, pipette tips, gloves, etc.) must
be disposed of as hazardous waste.
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Disposal Plan

The disposal of 3-Nitrobenzophenone and associated waste must be handled with extreme
care to prevent environmental contamination and ensure regulatory compliance.

4.1. Waste Characterization

Solid Waste: Unused 3-Nitrobenzophenone, contaminated labware (e.g., weigh boats,
gloves, absorbent pads).

Liguid Waste: Solutions containing 3-Nitrobenzophenone and rinsates from
decontamination procedures.

4.2. Step-by-Step Disposal Protocol

Waste Segregation: Collect solid and liquid waste in separate, clearly labeled, and
compatible hazardous waste containers. Do not mix with other waste streams.

Container Labeling: Label each waste container with "Hazardous Waste," the full chemical
name "3-Nitrobenzophenone,"” the accumulation start date, and the associated hazards
(Irritant).

Storage: Store waste containers in a designated satellite accumulation area away from
incompatible materials.

Empty Container Disposal: Triple-rinse empty 3-Nitrobenzophenone containers with a
suitable solvent. The rinsate must be collected as hazardous liquid waste. Once
decontaminated, the original label should be defaced, and the container can be disposed of
as non-hazardous waste according to institutional policy.

Professional Disposal: Arrange for the collection and disposal of all hazardous waste through
your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal vendor.

Experimental Workflow Visualization

The following diagram illustrates the logical flow for the safe handling of 3-
Nitrobenzophenone.
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Safe Handling Workflow for 3-Nitrobenzophenone
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Caption: Workflow for the safe handling of 3-Nitrobenzophenone.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 3-Nitrobenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329437#personal-protective-equipment-for-
handling-3-nitrobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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